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Compound of Interest

Compound Name: Diboron dioxide

Cat. No.: B080103 Get Quote

Technical Guide: Diboron Dioxide (B2O2)
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diboron dioxide (B2O2) is a linear molecule of significant interest in high-temperature

chemistry and materials science. This guide provides a comprehensive overview of its

fundamental properties, a detailed experimental protocol for its synthesis and characterization,

and a summary of its known reactivity.

Core Molecular Properties
The fundamental molecular properties of Diboron dioxide are summarized in the table below.

Property Value Reference

Chemical Formula B2O2 [1][2][3]

Molecular Weight 53.621 g/mol [2][3]

CAS Number 13766-28-4 [2][3]

Canonical SMILES O=BB=O

Molecular Structure
Linear, D∞h symmetry (O=B-

B=O)

Physical State Gas (at high temperatures) [1]
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Experimental Protocols
Synthesis of Gas-Phase Diboron Dioxide
Diboron dioxide is a high-temperature species that is typically synthesized in the gas phase

for spectroscopic studies. The most common method involves the reaction of elemental boron

with boron trioxide at elevated temperatures under vacuum.[1] A generalized protocol using a

Knudsen effusion cell coupled with a mass spectrometer is described below.

Objective: To generate a molecular beam of Diboron dioxide for analysis.

Materials:

High-purity elemental boron powder

High-purity boron trioxide (B2O3) powder

Knudsen cell (typically made of a refractory material like tungsten or tantalum)

High-temperature furnace capable of reaching >1300 K

High-vacuum system

Mass spectrometer

Procedure:

Sample Preparation: A mixture of elemental boron and boron trioxide powders is prepared.

Loading the Knudsen Cell: The powder mixture is loaded into the Knudsen cell.

System Assembly: The Knudsen cell is placed inside the high-temperature furnace, which is

integrated into a high-vacuum chamber. The chamber is connected to the mass

spectrometer.

Evacuation: The system is evacuated to a high vacuum to minimize interference from

atmospheric gases.
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Heating: The furnace is gradually heated to the desired reaction temperature, typically in the

range of 1300 K to 1500 K.[1]

Vaporization: At these temperatures, the reaction between boron and boron trioxide

produces a vapor that effuses from the small orifice of the Knudsen cell, forming a molecular

beam. The primary vapor species under these conditions is Diboron dioxide (B2O2).[1]

Analysis: The molecular beam is directed into the ion source of the mass spectrometer for

detection and analysis of the gaseous species.

Characterization by Matrix Isolation Spectroscopy
To study the spectroscopic properties of the reactive B2O2 molecule, it can be trapped in an

inert gas matrix at cryogenic temperatures.

Objective: To isolate and obtain the infrared spectrum of Diboron dioxide.

Materials:

Apparatus for gas-phase synthesis of B2O2 (as described above)

Cryostat with a cold window (e.g., CsI)

Inert matrix gas (e.g., Argon)

Infrared spectrometer

Procedure:

Generation of B2O2: A stream of gaseous B2O2 is produced as described in the previous

protocol.

Matrix Gas Co-deposition: The B2O2 vapor is mixed with a large excess of the inert matrix

gas (e.g., Ar).

Deposition: The gas mixture is directed towards the cold window of the cryostat, which is

maintained at a very low temperature (typically around 10-20 K).
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Matrix Formation: The gases condense on the cold window, forming a solid, inert matrix in

which individual B2O2 molecules are trapped and isolated.

Spectroscopic Analysis: The infrared spectrum of the matrix-isolated B2O2 can then be

recorded.

Molecular Structure and Formation
The molecular structure of Diboron dioxide is linear with a D∞h point group symmetry. The

bonding can be represented as O=B-B=O.

O B= B- O=
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Molecular structure of Diboron dioxide.

The formation of Diboron dioxide from the high-temperature reaction of boron and boron

trioxide can be visualized as follows:
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Formation of Diboron dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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